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Get Quote
Introduction

This document provides available information on the chemical and physical properties of 6-
Phenylhexan-3-one. An extensive search of scientific literature and chemical databases was
conducted to identify its biological activities, mechanisms of action, and relevant experimental
protocols.

It is critical to note that as of the date of this document, there is a significant lack of published
peer-reviewed studies on the biological, pharmacological, or toxicological properties of 6-
Phenylhexan-3-one. The information available is primarily limited to its chemical identity and
physical characteristics. Therefore, the detailed application notes, experimental protocols, and
signaling pathway diagrams as requested cannot be generated due to the absence of requisite
data.

The following sections summarize the available physicochemical data for 6-Phenylhexan-3-
one and provide context on related, but distinct, chemical entities.

Physicochemical Properties of 6-Phenylhexan-3-one
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The following table summarizes the key physicochemical properties of 6-Phenylhexan-3-one,
compiled from various chemical databases.

Property Value Source

Molecular Formula C12H160 --INVALID-LINK--
Molecular Weight 176.25 g/mol --INVALID-LINK--
CAS Number 58977-36-9 --INVALID-LINK--
IUPAC Name 6-phenylhexan-3-one --INVALID-LINK--

6-Phenyl-3-hexanone, ethyl 3-
Synonyms --INVALID-LINK--
phenylpropyl ketone

Appearance No data available

Boiling Point 278.5 °C at 760 mmHg --INVALID-LINK--
Density 0.95 g/cm?3 --INVALID-LINK--
Flash Point 124.3 °C --INVALID-LINK--
LogP 2.98840 --INVALID-LINK--

Information on Structurally Related Compounds

While no biological data exists for 6-Phenylhexan-3-one, some information is available for
structurally similar molecules. It is crucial to emphasize that the biological activities of these
related compounds cannot be extrapolated to 6-Phenylhexan-3-one without experimental

validation.

e 6-Phenylhex-3-en-2-one: This is an unsaturated analog of the target compound.[1] No
specific biological activity data is readily available, but its presence in chemical databases
indicates it is a known chemical entity.

e 1-Phenylhexan-3-one: An isomer of the target compound, it has been reported in organisms
like Amomyrtella guili and Stellera chamaejasme.[2] The context of its natural occurrence
does not provide specific details on its biological role.
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» Phenylalkanones (General Class): The broader class of phenylalkanones can be found in
various natural products, including flavonoids, which are known to possess a wide range of
biological activities such as antioxidant, anti-inflammatory, and antimicrobial effects.[3][4]
However, 6-Phenylhexan-3-one is a simple synthetic ketone and does not share the
complex polycyclic structure of flavonoids.

Experimental Protocols

Due to the absence of published studies on the biological activity of 6-Phenylhexan-3-one, no
established experimental protocols can be provided.

Signaling Pathways and Experimental Workflows

As there is no information on the mechanism of action or biological targets of 6-Phenylhexan-
3-one, the generation of diagrams for signaling pathways or experimental workflows is not
possible.

Conclusion and Recommendations for Future
Research

There is a clear gap in the scientific literature regarding the biological effects of 6-
Phenylhexan-3-one. For researchers, scientists, and drug development professionals
interested in this molecule, the following steps are recommended:

« Initial Cytotoxicity Screening: Perform in vitro cytotoxicity assays using a panel of
representative cell lines (e.g., cancer cell lines, normal cell lines) to determine the
concentration range at which 6-Phenylhexan-3-one exhibits biological effects.

» Broad Biological Screening: Depending on the results of cytotoxicity screening, the
compound could be subjected to a broad panel of biological assays, such as antimicrobial,
anti-inflammatory, or enzyme inhibition screens.

» Toxicological Assessment: Conduct preliminary in silico and in vitro toxicological
assessments to predict potential liabilities.

Below is a conceptual workflow for initiating the biological investigation of 6-Phenylhexan-3-
one.
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Caption: Conceptual workflow for the initial biological evaluation of 6-Phenylhexan-3-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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